Cas no 63406-06-4 (2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-)

2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]- structure
63406-06-4 structure
Product Name:2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-
CAS No:63406-06-4
MF:C10H12N2O5
MW:240.212682723999
CID:426666
PubChem ID:15576771
Update Time:2025-04-19

2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]-
    • (2,5-dioxopyrrolidin-1-yl) 3-(prop-2-enoylamino)propanoate
    • 63406-06-4
    • 2,5-Dioxopyrrolidin-1-yl N-acryloyl-beta-alaninate
    • SCHEMBL13137617
    • DTXSID90574689
    • Inchi: 1S/C10H12N2O5/c1-2-7(13)11-6-5-10(16)17-12-8(14)3-4-9(12)15/h2H,1,3-6H2,(H,11,13)
    • InChI Key: GYRWHEGKHHSVKC-UHFFFAOYSA-N
    • SMILES: O(C(CCNC(C=C)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 240.07466
  • Monoisotopic Mass: 240.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • PSA: 92.78
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